6-bromo-N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H12BrN3O4S/c1-8-7-27-18-20-9(2)14(16(24)22(8)18)21-15(23)12-6-10-5-11(19)3-4-13(10)26-17(12)25/h3-7H,1-2H3,(H,21,23)
• InChI Key: NTBFTZLALDKNSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=C(C(=O)N12)NC(=O)C3=CC4=C(C=CC(=C4)Br)OC3=O)C
• Molecular Formula: C18H12BrN3O4S
• Molecular Weight: 446.3 g/mol

Description

6-bromo-N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C18H12BrN3O4S and its molecular weight is 446.28. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Potential

The compound's derivatives have shown promising results in the synthesis of new heterocycles with potential antiproliferative agents. Research indicates that certain synthesized derivatives exhibit significant antitumor activity against liver carcinoma cancer cell lines, highlighting the compound's relevance in developing cancer therapies (Gomha, Zaki, & Abdelhamid, 2015).

Anticancer and Anti-Inflammatory Activities

Novel pyrimidine derivatives, including those related to the compound , have been synthesized and evaluated for their anticancer and anti-inflammatory properties. Studies suggest that these derivatives show significant activity against certain cancer cell lines, underscoring their potential in medicinal chemistry for treating cancer and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antibacterial and Antimicrobial Activities

Research into derivatives of the mentioned compound has also highlighted their antibacterial and antimicrobial potentials. These studies have synthesized new heterocyclic compounds that exhibit antimicrobial activities, providing a foundation for the development of new antibiotics or antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Synthesis of Novel Heterocycles

The compound serves as a precursor for the synthesis of a wide range of novel heterocycles, demonstrating its versatility in the field of organic chemistry. These synthesized heterocycles have potential applications in various areas of medicinal chemistry, including as antitumor, antimicrobial, and anti-inflammatory agents (Patel, Kumari, & Patel, 2012).

Antituberculosis Activity

Some derivatives related to the compound have been explored for their potential antituberculosis activity. Research has produced compounds with excellent selective potency against multi- and extensive drug-resistant TB, indicating the compound's potential contribution to combating tuberculosis (Moraski et al., 2011).